Cas no 1448059-93-5 (2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol)

• Product Name: 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol
• CAS No: 1448059-93-5
• MF: C₁₀H₁₆N₄O₂S
• MW: 256.324640274048
• CID: 5966199
• PubChem ID: 71807120
• Update Time: 2025-10-05

2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol
• (4-(2-hydroxyethyl)piperazin-1-yl)(3-methyl-1,2,4-thiadiazol-5-yl)methanone
• F6437-0051
• [4-(2-hydroxyethyl)piperazin-1-yl]-(3-methyl-1,2,4-thiadiazol-5-yl)methanone
• AKOS024560421
• 1448059-93-5
• 2-[4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-yl]ethan-1-ol

• Inchi： 1S/C10H16N4O2S/c1-8-11-9(17-12-8)10(16)14-4-2-13(3-5-14)6-7-15/h15H,2-7H2,1H3
• InChI Key： VNJSCIKXRDHIDF-UHFFFAOYSA-N
• SMILES： S1C(C(N2CCN(CCO)CC2)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 256.09939694g/mol
• Monoisotopic Mass: 256.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.8Ų

Additional information on 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol

Comprehensive Overview of 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol (CAS No. 1448059-93-5)

In the realm of pharmaceutical and chemical research, 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol (CAS No. 1448059-93-5) has emerged as a compound of significant interest. This molecule, characterized by its unique thiadiazole and piperazine moieties, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a promising scaffold for designing novel therapeutic agents.

The compound's 3-methyl-1,2,4-thiadiazole core is a key feature that contributes to its biological activity. Thiadiazole derivatives are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. When combined with the piperazine ring, this compound exhibits enhanced solubility and bioavailability, making it a valuable candidate for further investigation. The presence of the ethanol group further improves its pharmacokinetic profile, ensuring better absorption and distribution in biological systems.

Recent trends in the pharmaceutical industry highlight a growing demand for heterocyclic compounds like 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol. Searches for "thiadiazole derivatives in drug discovery" and "piperazine-based therapeutics" have surged, reflecting the scientific community's keen interest in these molecules. This compound, with its balanced lipophilicity and hydrogen-bonding capacity, aligns perfectly with the current focus on targeted drug delivery and precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 1448059-93-5 involves multi-step organic reactions, including condensation and cyclization processes. The carbonyl group in the thiadiazole ring plays a pivotal role in facilitating these transformations. Researchers are also exploring greener synthetic routes to produce this compound, in line with the global push toward sustainable chemistry and reduced environmental impact.

In addition to its pharmaceutical potential, 2-4-(3-methyl-1,2,4-thiadiazole-5-carbonyl)piperazin-1-ylethan-1-ol is being evaluated for its utility in material science. Its ability to form stable complexes with metal ions opens doors for applications in catalysis and sensor development. This versatility makes it a standout candidate in interdisciplinary research, bridging the gap between chemistry and biology.

As the scientific community continues to unravel the mysteries of CAS No. 1448059-93-5, its role in advancing medicinal chemistry and biotechnology becomes increasingly evident. With ongoing studies focusing on its mechanism of action and potential therapeutic targets, this compound is poised to make significant contributions to the future of healthcare and innovation.